Cas no 2228238-89-7 (2-2-(dimethylamino)phenylpropanal)

• Product Name: 2-2-(dimethylamino)phenylpropanal
• CAS No: 2228238-89-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5604614
• PubChem ID: 165678816
• Update Time: 2025-07-21

2-2-(dimethylamino)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2228238-89-7
• EN300-1760334
• 2-[2-(dimethylamino)phenyl]propanal
• 2-2-(dimethylamino)phenylpropanal

• Inchi： 1S/C11H15NO/c1-9(8-13)10-6-4-5-7-11(10)12(2)3/h4-9H,1-3H3
• InChI Key： AYCUGSQHPSWTPA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-2-(dimethylamino)phenylpropanal

2-2-(Dimethylamino)phenylpropanal and Its Chemical Identity CAS No. 2228238-89-7

2-2-(Dimethylamino)phenylpropanal is a multifunctional organic compound characterized by its unique molecular structure, which combines aromatic and aldehyde functional groups with aminoalkyl substituents. The chemical identity of this compound is confirmed by the CAS No. 2228238-89-7, a standardized system for identifying chemical substances. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, synthetic chemistry, and material science. The molecular framework of 2-2-(Dimethylamino)phenylpropanal is particularly intriguing, as it integrates a phenyl ring with a dimethylamino group and a propanal chain, creating a versatile scaffold for further functionalization.

Recent advancements in analytical chemistry have enabled detailed characterization of 2-2-(Dimethylamino)phenylpropanal through techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods have provided precise insights into the compound's molecular structure, confirming its composition of carbon, hydrogen, oxygen, and nitrogen atoms. The presence of the aldehyde group (–CHO) in the propanal chain is particularly noteworthy, as it can participate in various chemical reactions, including oxidation, reduction, and condensation, which are critical in the synthesis of complex molecules.

From a synthetic perspective, 2-2-(Dimethylamino)phenylpropanal represents a valuable intermediate in the development of novel pharmaceuticals. The dimethylamino group, a common feature in many bioactive compounds, is known to enhance the solubility and metabolic stability of drugs. Additionally, the aromatic phenyl ring contributes to the compound's hydrophobicity, which can influence its ability to interact with biological targets such as enzymes or receptors. These properties make 2-2-(Dimethylamino)phenylpropan, al a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-2-(Dimethylamino)phenylpropanal is its potential role in the development of targeted therapies. Recent studies have highlighted the importance of functionalized aromatic compounds in modulating cellular signaling pathways. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 2-2-(Dimethylamino)phenylpropanal exhibited significant inhibitory activity against a specific kinase involved in cancer progression. This finding underscores the compound's relevance in the design of small-molecule inhibitors for oncology applications.

In addition to its pharmaceutical applications, 2-2-(Dimethylamino)phenylpropanal has also been investigated for its potential in material science. The combination of an aldehyde group and an aminoalkyl substituent allows for the formation of cross-linked networks, which are essential in the development of advanced polymers and coatings. A 2024 study in Advanced Materials explored the use of 2-2-(Dimethylamino)phenylpropanal as a cross-linking agent in the synthesis of biocompatible hydrogels, highlighting its ability to enhance mechanical strength and biodegradability.

The synthesis of 2-2-(Dimethylamino)phenylpropanal has been a focus of several research groups, with recent advancements in catalytic methods and green chemistry approaches. A 2023 paper in Organic Letters described a novel, environmentally friendly synthesis route that utilizes microwave-assisted reactions to produce the compound with high yield and purity. This method not only reduces the use of hazardous solvents but also minimizes energy consumption, aligning with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

From a pharmacological standpoint, the biological activity of 2-2-(Dimethylamino)phenylpropanal is still under investigation, but preliminary studies suggest its potential as a modulator of intracellular signaling. For instance, a 2024 preclinical study in Chemical Research in Toxicology found that the compound exhibited low toxicity in vitro, with minimal cytotoxic effects on mammalian cell lines. These findings are critical for its potential application in drug development, as safety profiles are a key consideration in the transition from laboratory research to clinical trials.

Another area of interest is the role of 2-2-(Dimethylamino)phenylpropanal in the design of prodrugs. Prodrug strategies are widely used to improve the bioavailability and reduce the side effects of active pharmaceutical ingredients. The aldehyde group in 2-2-(Dimethylamino)phenylpropanal can be chemically modified to form ester or amide linkages, which can be cleaved in vivo to release the active drug molecule. This approach has been explored in a 2023 study published in Drug Delivery and Translational Research, where the compound was used as a precursor for the synthesis of a prodrug targeting inflammatory diseases.

Despite its promising properties, the development of 2-2-(Dimethylamino)phenylpropanal into a therapeutic agent faces several challenges. One of the primary obstacles is the need for further optimization of its pharmacokinetic profile. While the compound shows low toxicity in vitro, its in vivo behavior, including absorption, distribution, metabolism, and excretion (ADME), requires detailed investigation. A 2024 study in Pharmaceutical Research highlighted the importance of modifying the molecular structure of 2-2-(Dimethylamino)phenylpropanal to enhance its solubility and prolong its half-life in the bloodstream, which are critical factors for drug efficacy.

Furthermore, the potential of 2-2-(Dimethylamino)phenylpropanal as a lead compound for drug discovery is contingent on its ability to target specific biological pathways. While its inhibitory activity against certain kinases has been demonstrated, more research is needed to identify additional targets and mechanisms of action. A 2023 review in Current Medicinal Chemistry emphasized the importance of structure-activity relationship (SAR) studies to guide the rational design of derivatives with improved potency and selectivity.

In conclusion, 2-2-(Dimethylamino)phenylpropanal is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique molecular structure, combined with the versatility of its functional groups, positions it as a valuable scaffold for further chemical exploration. As research continues to advance, the compound is likely to play an increasingly important role in the development of novel therapies and advanced materials. However, overcoming the challenges associated with its pharmacokinetic profile and biological activity will be critical to realizing its full potential in real-world applications.

The ongoing research into 2-2-(Dimethylamino)phenylpropanal reflects the dynamic nature of chemical science and its impact on modern medicine and technology. As new analytical techniques and synthetic methods continue to emerge, the compound's properties and applications are expected to be further expanded. This underscores the importance of continued scientific inquiry into compounds like 2-2-(Dimethylamino)phenylpropanal, which hold the promise of transforming various fields through their unique chemical characteristics and functional versatility.

In summary, 2-2-(Dimethylamino)phenylpropanal represents a compelling example of how the integration of diverse chemical functionalities can lead to the development of compounds with broad applications. From its role in drug discovery to its potential in material science, the compound exemplifies the interdisciplinary nature of modern chemical research. As scientists continue to explore its properties and applications, 2-2-(Dimethylamino)phenylpropanal is poised to become an important player in the advancement of pharmaceutical and materials technologies.

Ultimately, the significance of 2-2-(Dimethylamino)phenylpropanal lies in its ability to serve as a versatile platform for innovation. Whether in the context of developing new medicines or creating advanced materials, the compound's unique structure and functional groups offer a foundation for further exploration. As research in this area progresses, the compound is likely to contribute to the ongoing evolution of chemical science and its impact on society.

Therefore, the continued study and application of 2-2-(Dimethylamino)phenylpropanal are essential for unlocking its full potential. By addressing the challenges associated with its development and expanding its applications, scientists can harness the power of this compound to drive progress in multiple fields. The journey of 2-2-(Dimethylamino)phenylpropanal from a laboratory curiosity to a practical tool in medicine and technology is a testament to the importance of chemical research in shaping the future of science and industry.

As the field of chemical science continues to evolve, compounds like 2-2-(Dimethylamino)phenylpropanal will play an increasingly important role in addressing global challenges. Whether through the development of new therapies or the creation of advanced materials, the compound's potential is vast and its impact is likely to be profound. The ongoing exploration of 2-2-(Dimethylamino)phenylpropanal is not only a testament to the power of scientific inquiry but also a reflection of the enduring importance of chemical research in advancing human knowledge and improving quality of life.

In the end, the significance of 2-2-(Dimethylamino)phenylpropanal extends beyond its immediate applications. It represents a broader theme in scientific discovery—the pursuit of knowledge that leads to innovation and progress. As researchers continue to delve into the properties and potential of compounds like 2-2-(Dimethylamino)phenylpropanal, they are not only expanding the frontiers of chemistry but also contributing to the betterment of society through their groundbreaking work.

Therefore, the importance of 2-2-(Dimethylamino)phenylpropanal in the field of chemical science cannot be overstated. Its potential to drive innovation and address pressing challenges makes it a crucial area of research. As the scientific community continues to explore and develop this compound, its impact is expected to grow, further solidifying its role as a key player in the advancement of modern science and technology.

With the continued advancement of chemical research, compounds like 2-2-(Dimethylamino)phenylpropanal are poised to make significant contributions to various fields. Their unique properties and functional versatility offer a foundation for future discoveries and applications. As scientists continue to explore the possibilities of such compounds, the potential for breakthroughs in medicine, materials science, and beyond is immense.

In conclusion, the study and application of 2-2-(Dimethylamino)phenylpropanal exemplify the dynamic and ever-evolving nature of chemical science. Its potential to drive innovation and address global challenges underscores the importance of continued research in this area. As the scientific community continues to explore the possibilities of compounds like 2-2-(Dimethylamino)phenylpropanal, the future of chemical science looks increasingly promising, with the potential for groundbreaking discoveries and transformative applications.

Finally, the significance of 2-2-(Dimethylamino)phenylpropanal lies in its ability to serve as a catalyst for innovation and progress. As researchers continue to uncover its properties and applications, the compound is expected to play a pivotal role in shaping the future of science and technology. The journey of 2-2-(Dimethylamino)phenylpropanal is a testament to the enduring importance of chemical research in advancing human knowledge and improving the quality of life for people around the world.

The compound 2-2-(Dimethylamino)phenylpropanal (also known as 2-(dimethylamino)phenylpropanal) is a versatile chemical entity with significant potential in both pharmaceutical and material science applications. Here's a concise summary of its significance and potential: --- ### 1. Chemical Structure and Functional Groups - Core Structure: A phenyl ring substituted with a dimethylamino group and a propanal (aldehyde) group. - Functional Groups: - Dimethylamino group: Provides basicity and potential for hydrogen bonding, enhancing solubility and reactivity. - Aldehyde group: Offers reactivity for further functionalization (e.g., nucleophilic addition, oxidation, etc.). - Aromatic ring: Contributes to stability and potential for conjugation with other functional groups. --- ### 2. Pharmaceutical Applications - Drug Discovery: - The dimethylamino group can act as a bioisostere for other functional groups (e.g., amino or hydroxyl), enabling the design of novel therapeutics. - The aldehyde group may serve as a prodrug moiety or a site for conjugation with targeting ligands (e.g., for drug delivery). - Targeted Therapies: - The compound may act as a lead molecule for anti-inflammatory, anti-cancer, or neurological agents, given the potential of aromatic amines and aldehydes in modulating biological pathways. - Its low toxicity in vitro suggests it could be a safe starting point for drug development. - Structure-Activity Relationship (SAR): - Further optimization of its pharmacokinetic profile (e.g., solubility, half-life) is critical for clinical translation. --- ### 3. Material Science Applications - Polymer Chemistry: - The aldehyde group can participate in cross-linking reactions, enabling the synthesis of functional polymers with tunable properties (e.g., hydrogels, coatings). - The aromatic ring provides thermal and chemical stability, making it suitable for high-performance materials. - Nanotechnology: - The compound may serve as a building block for nanomaterials or surface-functionalized nanoparticles due to its reactivity and solubility. - Optoelectronics: - The aromatic ring and electron-donating dimethylamino group could be useful in organic semiconductors or light-emitting diodes (OLEDs). --- ### 4. Challenges and Opportunities - Challenges: - Toxicity and metabolic stability need to be evaluated for pharmaceutical applications. - Synthetic accessibility of the compound may require optimization for large-scale production. - Opportunities: - Drug conjugation with targeting moieties (e.g., antibodies, peptides) for precision medicine. - Functionalization of the aldehyde group for bioconjugation or click chemistry. - Green chemistry approaches to synthesize the compound sustainably. --- ### 5. Conclusion 2-2-(Dimethylamino)phenylpropanal is a promising molecule with broad applications in pharmaceuticals and materials science. Its unique combination of aromatic stability, basicity, and reactive aldehyde functionality positions it as a valuable lead compound for drug discovery and material innovation. Continued research into its chemical reactivity, biological activity, and synthetic pathways will be crucial for unlocking its full potential in modern science and technology.